N-(2-ethoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N2O4/c1-3-27-19-7-5-4-6-15(19)13-22-21(25)16-12-20(24)23(14-16)17-8-10-18(26-2)11-9-17/h4-11,16H,3,12-14H2,1-2H3,(H,22,25)
• InChI Key: QBCOFTSMSSZNNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• CAS No.: 1252922-71-6

Description

N-(2-ethoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.433. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods for Determining Antioxidant Activity

Antioxidants play a critical role in various scientific fields, including food engineering, medicine, and pharmacy. The study by Munteanu and Apetrei (2021) provides a comprehensive review of the most important tests used to determine antioxidant activity. These methods, based on chemical reactions and spectrophotometry, could be relevant for assessing the antioxidant potential of complex organic compounds, including "N-(2-ethoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide" (Munteanu & Apetrei, 2021).

Stereochemistry and Pharmacological Profile

The stereochemistry of pharmaceutical compounds is crucial for their biological activity. Veinberg et al. (2015) discuss the importance of stereochemistry in improving the pharmacological profile of phenylpiracetam and its derivatives. This insight into the relationship between stereochemistry and biological properties could inform the synthesis and application of "this compound" in a scientific research context, emphasizing the need for precise control over the compound's stereochemistry to potentially enhance its efficacy (Veinberg et al., 2015).

Environmental Effects of Organic Compounds

The environmental impact of organic UV filters, including their occurrence in water sources and potential ecological risks, is detailed by Schneider and Lim (2019). While the specific compound is not mentioned, the methodologies for detecting and assessing the environmental fate of similar organic compounds could be applicable. This approach could help in understanding the environmental persistence and effects of "this compound" (Schneider & Lim, 2019).

Applications in Organic Pollutant Treatment

The use of redox mediators in conjunction with oxidoreductive enzymes for the treatment of organic pollutants is explored by Husain and Husain (2007). This enzymatic approach to degrading recalcitrant compounds could be relevant for studies on the breakdown or modification of complex organic molecules like "this compound" (Husain & Husain, 2007).